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Compound of Interest

Compound Name: Tripentadecanoin-d5

Cat. No.: B15557102

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,
key specifications, and applications of deuterated tripentadecanoin. This stable isotope-labeled
internal standard is a valuable tool for researchers in lipidomics, metabolic studies, and drug
development, enabling precise and accurate quantification of triglycerides and tracing of
metabolic pathways.

Commercial Availability and Key Specifications

Deuterated tripentadecanoin is commercially available from several specialized chemical
suppliers. The most common forms are Tripentadecanoin-d29 and Tripentadecanoin-d5,
where the deuterium atoms are incorporated into the pentadecanoic acid acyl chains or the
glycerol backbone, respectively. These compounds are typically supplied in solid form with high
chemical and isotopic purity.

Key suppliers and their product specifications are summarized below:
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Molecular . .
. Product CAS Molecular . Isotopic Chemical
Supplier Weight ( . .
Name Number Formula Purity Purity
g/mol )
Glyceryl
C/DIN Tri(pentade  352431- C48H63D2 852 78 99 atom %
Isotopes canoate- 43-7 906 ' D
d29)
MedChem Tripentade  352431- C48H63D2
Express canoin-d29  43-7 906
MedChem Tripentade 1219804- C48H87D5 170,27
Express canoin-d5  57-5 06 '
299%
1,2,3-
. deuterated
Cayman Tripentade C48H87D5
] - - forms (d1- >98%
Chemical canoyl-d5 06
d5); <1%
Glycerol
do

Applications in Research and Development

Deuterated tripentadecanoin serves two primary roles in scientific research: as an internal

standard for quantitative analysis and as a metabolic tracer.

Internal Standard for Quantitative Analysis

In mass spectrometry-based lipidomics, accurate quantification of endogenous lipids is crucial.

Deuterated tripentadecanoin is an ideal internal standard for the analysis of triglycerides due to

its chemical similarity to the analytes of interest.[1] By adding a known amount of the

deuterated standard to a sample, variations in sample preparation and instrument response

can be normalized, leading to highly accurate and precise quantification.[1]

Logical Relationship for Use as an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Commercial Availability and
Application of Deuterated Tripentadecanoin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557102#commercial-availability-of-deuterated-
tripentadecanoin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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